Cas no 1161004-57-4 (Ethyl 5,5-difluoro-4-oxopentanoate)

Ethyl 5,5-difluoro-4-oxopentanoate structure

1161004-57-4 structure

Product Name:Ethyl 5,5-difluoro-4-oxopentanoate

CAS No:1161004-57-4

Molecular Formula:C₇H₁₀O₃F₂

Molecular Weight:180.1493

CID:1027034

PubChem ID:46220654

Ethyl 5,5-difluoro-4-oxopentanoate Properties

Names and Identifiers

- Ethyl 5,5-difluoro-4-oxopentanoate
- 1161004-57-4
- Ethyl5,5-difluoro-4-oxopentanoate
- WFCOGDWJQJCTRJ-UHFFFAOYSA-N
- SCHEMBL22123111
- MFCD19689230
- DTXSID30673120
- DB-351573
- +Expand
- MDL： MFCD19689230
- InChIKey： WFCOGDWJQJCTRJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10F2O3/c1-2-12-6(11)4-3-5(10)7(8)9/h7H,2-4H2,1H3
- SMILES： CCOC(=O)CCC(=O)C(F)F

Computed Properties

Exact Mass: 180.05980050g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 180.05980050g/mol
Heavy Atom Count: 12
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 43.4Å²

Ethyl 5,5-difluoro-4-oxopentanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	E071020-50mg	Ethyl 5,5-difluoro-4-oxopentanoate	1161004-57-4		50mg	$ 445.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1656900-1g	Ethyl 5,5-difluoro-4-oxopentanoate	1161004-57-4	98%	1g	￥4950.00

Ethyl 5,5-difluoro-4-oxopentanoate Related Literature

1. Cluster phases of 4-cyanoresorcinol derived hockey-stick liquid crystals†

Silvio Poppe,Christoph Kerzig,Christoph Klopp,Alexey Eremin,Carsten Tschierske J. Mater. Chem. C, 2017,5, 8454-8468
2. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
3. Fragmentation of supported gold nanoparticles@agarose film by thiols and the role of their synergy in efficient catalysis†‡

Neelam Gogoi,Devasish Chowdhury RSC Adv., 2015,5, 101860-101870
4. Contents list

Org. Biomol. Chem., 2017,15, 8685-8691
5. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
6. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

Wee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
7. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
8. A multicomponent macrocyclization strategy to natural product-like cyclic lipopeptides: synthesis and anticancer evaluation of surfactin and mycosubtilin analogues†

Annegret Laub,Goran N. Kaluđerović,Ali N. Hmedat,Anselmo J. Otero-González,Ludger A. Wessjohann Org. Biomol. Chem., 2017,15, 3628-3637
9. Using core-hole reference states for calculating X-ray photoelectron and emission spectra

Andreas Dreuw,Thomas Fransson Phys. Chem. Chem. Phys., 2022,24, 11259-11267
10. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285

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